4-{[1-(1,3-benzodioxol-5-ylmethyl)-4-piperidinyl]carbonyl}morpholine oxalate

• IUPAC Name: [1-(1,3-benzodioxol-5-ylmethyl)piperidin-4-yl]-morpholin-4-ylmethanone;oxalic acid
• InChI: InChI=1S/C18H24N2O4.C2H2O4/c21-18(20-7-9-22-10-8-20)15-3-5-19(6-4-15)12-14-1-2-16-17(11-14)24-13-23-16;3-1(4)2(5)6/h1-2,11,15H,3-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key: PEGHOOMDTIGKAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCOCC2)CC3=CC4=C(C=C3)OCO4.C(=O)(C(=O)O)O
• Molecular Formula: C20H26N2O8
• Molecular Weight: 422.4 g/mol

Description

The compound contains several functional groups including a benzodioxole, piperidine, carbonyl, and morpholine. Benzodioxole is a type of aromatic ether that is often found in pharmaceuticals and natural products. Piperidine is a heterocyclic amine that is also common in pharmaceuticals. The carbonyl group is a polar functional group that can participate in various chemical reactions. Morpholine is a heterocyclic amine with ether functionality, which is used in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxole, piperidine, and morpholine rings would all contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The carbonyl group is often involved in nucleophilic addition reactions, while the benzodioxole, piperidine, and morpholine rings may participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar carbonyl group and the nonpolar benzodioxole ring could give the compound both polar and nonpolar characteristics.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and developed into a drug candidate.